Cas no 1261929-77-4 (2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid
• CAS No: 1261929-77-4
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18320842
• CID: 2622088
• PubChem ID: 53226741
• Update Time: 2025-10-21

2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-4-fluoro-2'-methyl-[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320842
• 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid, 95%
• DTXSID50690359
• 1261929-77-4
• 2-(4-CHLORO-2-METHYLPHENYL)-5-FLUOROBENZOIC ACID
• 4'-Chloro-4-fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• A1-100859
• 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18320842
• Inchi： 1S/C14H10ClFO2/c1-8-6-9(15)2-4-11(8)12-5-3-10(16)7-13(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： QDLJZAVATNMZDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 264.035
• Monoisotopic Mass: 264.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid

Introduction to 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid (CAS No. 1261929-77-4)

2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261929-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative exhibits a unique structural configuration, featuring both chloro and fluoro substituents on a phenyl ring, which contributes to its distinct chemical properties and potential biological activities. The compound’s molecular structure, characterized by a rigid aromatic core, makes it a valuable scaffold for the development of novel therapeutic agents.

The significance of 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid lies in its potential applications across various domains of chemical biology and drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure enhances its reactivity and interaction with biological targets. Specifically, the chloro group at the para position relative to the methyl group introduces a region of high electrophilicity, while the fluoro substituent at the fifth position modulates the electronic distribution and lipophilicity of the molecule. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid has been investigated for its potential as a lead compound in this context. Its structural motif resembles several known bioactive molecules, suggesting that it may exhibit inhibitory activity against certain enzymes or receptors. Preliminary computational studies have indicated that this compound could interact with binding pockets of target proteins, potentially modulating their function.

One of the most compelling aspects of 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid is its versatility as a building block for more complex derivatives. By modifying its structure through functional group interconversion or additional substitutions, researchers can generate libraries of compounds with tailored properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for biological activity. The compound’s compatibility with various synthetic methodologies further enhances its utility in drug discovery pipelines.

The pharmacokinetic profile of 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid is also an important consideration in its development as a therapeutic agent. Studies have suggested that the fluoro substituent can improve metabolic stability, while the chloro group may influence solubility and membrane permeability. These factors are critical for determining whether the compound can achieve effective concentrations at target sites within the body. Additionally, the presence of both halogen atoms may contribute to favorable pharmacokinetic properties by enhancing binding affinity and reducing rapid clearance.

Recent advances in analytical chemistry have enabled more detailed characterization of 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid, including its spectroscopic and chromatographic properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These methods are essential for ensuring that the compound meets stringent quality standards before it can be used in biological assays or clinical trials.

The potential therapeutic applications of 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid are diverse, encompassing areas such as oncology, inflammation, and central nervous system (CNS) disorders. For instance, its structural similarity to known kinase inhibitors suggests that it may exhibit anti-cancer properties by targeting aberrantly active kinases involved in tumor growth. Similarly, its ability to modulate inflammatory pathways could make it relevant for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion, 2-(4-Chloro-2-methylphenyl)-5-fluorobenzoic acid (CAS No. 1261929-77-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.